Cas no 501944-46-3 (Oxazole, 5-(4-bromophenyl)-4-methyl-)

Oxazole, 5-(4-bromophenyl)-4-methyl- structure
501944-46-3 structure
Product Name:Oxazole, 5-(4-bromophenyl)-4-methyl-
CAS No:501944-46-3
MF:C10H8BrNO
MW:238.08062171936
CID:1562106
PubChem ID:66696610
Update Time:2025-04-21

Oxazole, 5-(4-bromophenyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • Oxazole, 5-(4-bromophenyl)-4-methyl-
    • DB-426957
    • 5-(4-bromophenyl)-4-methyloxazole
    • FPDIVCWHNNUBSE-UHFFFAOYSA-N
    • SCHEMBL472419
    • 501944-46-3
    • Inchi: 1S/C10H8BrNO/c1-7-10(13-6-12-7)8-2-4-9(11)5-3-8/h2-6H,1H3
    • InChI Key: FPDIVCWHNNUBSE-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C1=C(C)N=CO1

Computed Properties

  • Exact Mass: 236.97894
  • Monoisotopic Mass: 236.97893g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.03
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